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Compound of Interest

1,8-Octadiyl
Compound Name:
Bismethanethiosulfonate

Cat. No.: B019404

Essential guidance for the safe handling and disposal of 1,8-Octadiyl
Bismethanethiosulfonate is critical for maintaining a secure research environment. This
document outlines the necessary procedures for researchers, scientists, and drug development
professionals to manage this chemical responsibly, minimizing risks to both personnel and the
environment.

1,8-Octadiyl Bismethanethiosulfonate is a chemical compound that requires careful handling
due to its potential health and environmental hazards. Adherence to proper disposal protocols
is not only a matter of regulatory compliance but also a fundamental aspect of laboratory
safety.

Hazard and Safety Data Overview

Understanding the hazards associated with 1,8-Octadiyl Bismethanethiosulfonate is the first
step in its safe management. The following table summarizes key quantitative data extracted
from safety data sheets.
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Parameter Value

Source

GHS Hazard Statements

H301: Toxic if swallowedH332:
Harmful if inhaledH410: Very
toxic to aquatic life with long
lasting effectsH315: Causes
skin irritationH319: Causes

serious eye irritationH334: May

cause allergy or asthma

symptoms or breathing

difficulties if inhaledH335: May

cause respiratory irritation

P261: Avoid breathing mist or

vapoursP264: Wash skin

thoroughly after handlingP270:

Do not eat, drink or smoke
Precautionary Statements
Avoid release to the
environmentP280: Wear
protective gloves/ eye

protection/ face protection

when using this productP273:

[1]

Experimental Protocol: Disposal of 1,8-Octadiyl

Bismethanethiosulfonate

This protocol provides a step-by-step guide for the safe disposal of 1,8-Octadiyl

Bismethanethiosulfonate in a laboratory setting.

1. Personal Protective Equipment (PPE) and Preparation:

e 1.1. Don appropriate PPE before handling the chemical. This includes:

o Nitrile gloves

o Safety goggles or a face shield
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o Alab coat

1.2. Ensure a calibrated chemical fume hood is operational. All handling and disposal
procedures should be conducted within the fume hood to minimize inhalation exposure.

1.3. Prepare a designated waste container, clearly labeled "Hazardous Waste: 1,8-Octadiyl
Bismethanethiosulfonate".

. Decontamination of Empty Containers:

2.1. Rinse the empty container with a suitable solvent (e.g., acetone or ethanol) three times.
2.2. Collect the solvent rinsate in the designated hazardous waste container.

2.3. The decontaminated container can then be disposed of as non-hazardous waste, in
accordance with institutional guidelines.

. Disposal of Unused or Waste Product:

3.1. Do not dispose of 1,8-Octadiyl Bismethanethiosulfonate down the drain or in regular
trash.[1][2]

3.2. Transfer any unused or waste product into the designated and labeled hazardous waste
container.

3.3. For spills, contain and absorb the spillage with a non-combustible absorbent material
such as sand, earth, or vermiculite.[1][2]

3.4. Carefully collect the absorbent material and place it in the hazardous waste container.[1]

3.5. Clean the spill area, preferably with a detergent, and collect the cleaning materials for
disposal in the hazardous waste container.[1]

. Waste Storage and Collection:

4.1. Tightly close the hazardous waste container.
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e 4.2. Store the sealed container in a well-ventilated, designated hazardous waste storage
area, away from incompatible materials such as oxidizing agents, strong alkalis, and strong
acids.[1]

e 4.3. Arrange for collection by your institution's environmental health and safety (EHS)
department or a licensed hazardous waste disposal contractor.

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 1,8-Octadiyl
Bismethanethiosulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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